Cas no 220568-33-2 (Bromo-PEG3-THP)

• Product Name: Bromo-PEG3-THP
• CAS No: 220568-33-2
• MF: C₁₁H₂₁BrO₄
• MW: 297.1860
• CID: 4852948
• PubChem ID: 118796286
• Update Time: 2025-10-31

Bromo-PEG3-THP Chemical and Physical Properties

Names and Identifiers

• Bromo-PEG3-THP
• 2-{2-[2-(2-bromoethoxy)ethoxy]ethoxy}oxane
• 220568-33-2
• DA-71762
• CS-0147950
• HY-132033
• SCHEMBL18084870

• Inchi： 1S/C11H21BrO4/c12-4-6-13-7-8-14-9-10-16-11-3-1-2-5-15-11/h11H,1-10H2
• InChI Key： NMSUTJVEBXQTQM-UHFFFAOYSA-N
• SMILES： BrC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])O1

Computed Properties

• Exact Mass: 296.06232g/mol
• Monoisotopic Mass: 296.06232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 36.9

Additional information on Bromo-PEG3-THP

Bromo-PEG3-THP (CAS No. 220568-33-2): An Advanced Chemical Compound for Biomedical Applications

Bromo-PEG3-THP (CAS No. 220568-33-2) is a versatile and innovative chemical compound that has gained significant attention in the fields of biomedicine and materials science. This compound, also known as 3-(2-Bromoethoxy)-1,1,3-trimethoxypropane, is characterized by its unique combination of a bromo group and a polyethylene glycol (PEG) linker, making it an ideal candidate for various applications, including drug delivery, bioconjugation, and surface modification.

The structure of Bromo-PEG3-THP consists of a bromoethyl group attached to a PEG3 chain, which is further terminated with a trimethoxypropane moiety. This configuration provides several advantages. The bromo group can serve as a reactive handle for conjugation reactions, while the PEG segment imparts water solubility and biocompatibility. The trimethoxypropane end can facilitate further functionalization or cross-linking reactions.

Recent studies have highlighted the potential of Bromo-PEG3-THP in enhancing the efficacy and safety of therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Bromo-PEG3-THP-based conjugates can significantly improve the pharmacokinetic properties of small molecule drugs by increasing their solubility and reducing their clearance rate. This is particularly important for hydrophobic drugs that often suffer from poor bioavailability.

In the context of drug delivery systems, Bromo-PEG3-THP has been utilized to create stimuli-responsive nanoparticles. These nanoparticles can be designed to release their payload in response to specific environmental cues, such as pH changes or enzymatic activity. A notable example is the development of pH-sensitive nanoparticles for targeted cancer therapy. By conjugating anticancer drugs to Bromo-PEG3-THP, researchers have achieved enhanced tumor accumulation and reduced systemic toxicity.

The biocompatibility and low immunogenicity of PEG make Bromo-PEG3-THP an attractive choice for biomedical applications. PEGylation, the process of attaching PEG chains to biomolecules or surfaces, has been widely used to improve the stability and circulation time of therapeutic agents. In a study published in the Journal of Controlled Release, it was shown that PEGylated nanoparticles prepared using Bromo-PEG3-THP exhibited prolonged blood circulation times and reduced uptake by the reticuloendothelial system (RES).

Bromo-PEG3-THP also finds applications in surface modification and material science. Its ability to form stable monolayers on various substrates makes it useful for creating functional coatings with tailored properties. For example, researchers have used Bromo-PEG3-THP to modify gold nanoparticles for biosensing applications. The modified nanoparticles exhibited enhanced sensitivity and selectivity towards target analytes, making them suitable for point-of-care diagnostics.

In addition to its use in drug delivery and surface modification, Bromo-PEG3-THP has been explored for its potential in tissue engineering and regenerative medicine. The PEG segment can be functionalized with cell-adhesive peptides or growth factors to promote cell attachment and proliferation. A study published in the Tissue Engineering Part A journal demonstrated that hydrogels containing Bromo-PEG3-THP-functionalized peptides supported robust cell growth and tissue formation.

The versatility of Bromo-PEG3-THP extends beyond biomedical applications. In materials science, it has been used to create advanced polymers with unique properties. For instance, researchers have synthesized block copolymers incorporating Bromo-PEG3-THP segments to develop self-assembling materials with tunable morphologies. These materials have potential applications in nanotechnology, electronics, and energy storage.

In conclusion, Bromo-PEG3-THP (CAS No. 220568-33-2) is a multifunctional chemical compound with a wide range of applications in biomedicine and materials science. Its unique combination of reactivity, solubility, and biocompatibility makes it an invaluable tool for researchers and developers working on innovative solutions in drug delivery, bioconjugation, surface modification, tissue engineering, and advanced materials. As research continues to advance, the potential uses of this compound are likely to expand even further.